Cas no 118495-07-1 (7-(Benzyloxy)-2-naphthol)

• Product Name: 7-(Benzyloxy)-2-naphthol
• CAS No: 118495-07-1
• MF: C₁₇H₁₄O₂
• MW: 250.291864871979
• MDL: MFCD03425751
• CID: 181548
• PubChem ID: 2763818
• Update Time: 2025-05-23

7-(Benzyloxy)-2-naphthol Chemical and Physical Properties

Names and Identifiers

• 7-(Benzyloxy)naphthalen-2-ol
• 2-Naphthalenol,7-(phenylmethoxy)-
• 7-(BENZYLOXY)-2-NAPHTHOL
• 7-phenylmethoxynaphthalen-2-ol
• AKOS005070157
• Oprea1_598295
• SCHEMBL3818205
• 2-benzyloxy-7-hydroxynaphthalene
• MFCD03425751
• UNBCQJKOYUSQAW-UHFFFAOYSA-N
• 7-benzyloxy-2-naphthol
• 2-benzyloxynaphth-7-ol
• 7-benzyloxy-naphthalene-2-ol
• 7-benzyloxy-naphthalen-2-ol
• FT-0642897
• DTXSID10377154
• A804039
• 2-PROPYL-1-INDANONE,98
• A804139
• 7-phenylmethoxy-2-naphthalenol
• 118495-07-1
• 3T-0008
• 7-benzyloxynaphthalen-2-ol
• CS-0367444
• DB-041410
• 7-(Benzyloxy)-2-naphthol

• MDL： MFCD03425751
• Inchi： 1S/C17H14O2/c18-16-8-6-14-7-9-17(11-15(14)10-16)19-12-13-4-2-1-3-5-13/h1-11,18H,12H2
• InChI Key： UNBCQJKOYUSQAW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=C2C=CC(=CC2=C1)O

Computed Properties

• Exact Mass: 250.09900
• Monoisotopic Mass: 250.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Melting Point: 151-152°C
• PSA: 29.46000
• LogP: 4.12440

7-(Benzyloxy)-2-naphthol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 7-(Benzyloxy)-2-naphthol

7-(Benzyloxy)-2-Naphthol: A Comprehensive Overview

7-(Benzyloxy)-2-naphthol, also known by its CAS number CAS No. 118495-07-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its naphthol backbone and benzyloxy substituent, has garnered attention due to its unique chemical properties and potential applications in various industries. Recent advancements in synthetic methodologies and material characterization techniques have further highlighted its versatility and utility.

The structure of 7-(benzyloxy)-2-naphthol consists of a naphthalene ring system with a hydroxyl group at the 2-position and a benzyloxy group at the 7-position. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it suitable for diverse chemical transformations. The benzyloxy group, which is an ether derivative of benzyl alcohol, contributes to the compound's solubility in organic solvents and enhances its reactivity in certain reactions.

Recent studies have explored the application of 7-(benzyloxy)-2-naphthol in the synthesis of advanced materials. For instance, researchers have utilized this compound as a precursor for the preparation of functional polymers and hybrid materials. Its ability to undergo various coupling reactions, such as Suzuki-Miyaura coupling and Heck reactions, has made it a valuable building block in organic synthesis. Moreover, the compound's aromaticity and electron-donating groups make it a promising candidate for applications in optoelectronic devices.

In the pharmaceutical industry, 7-(benzyloxy)-2-naphthol has been investigated for its potential as a drug intermediate. Its naphthol moiety is known to exhibit antioxidant and anti-inflammatory properties, which are desirable in therapeutic agents. Recent research has focused on modifying the benzyloxy group to enhance bioavailability and pharmacokinetic profiles, paving the way for novel drug development.

The synthesis of 7-(benzyloxy)-2-naphthol typically involves multi-step reactions, including oxidation, protection/deprotection strategies, and coupling reactions. Advances in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For example, the use of palladium catalysts in cross-coupling reactions has significantly improved yields and selectivity.

In terms of physical properties, 7-(benzyloxy)-2-naphthol exhibits a melting point of approximately 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF makes it amenable to various laboratory-scale reactions. The compound's UV-Vis absorption spectrum reveals strong π→π* transitions, which are indicative of its aromatic character.

The safety profile of CAS No. 118495-07-1 is generally considered non-hazardous under normal handling conditions. However, precautions should be taken to avoid prolonged exposure to air or moisture, as this may lead to degradation over time. Proper storage in inert containers under nitrogen atmosphere is recommended to maintain its stability.

In conclusion, 7-(benzyloxy)-2-naphthol, with its unique chemical structure and versatile reactivity, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, from materials science to pharmaceuticals, underscoring its importance as a valuable chemical entity. As research progresses, new insights into its properties and potential uses are expected to emerge, further solidifying its role in modern chemistry.